Sodium;5-oxo-5-(propan-2-ylamino)pentanoate

• IUPAC Name: sodium;5-oxo-5-(propan-2-ylamino)pentanoate
• InChI: InChI=1S/C8H15NO3.Na/c1-6(2)9-7(10)4-3-5-8(11)12;/h6H,3-5H2,1-2H3,(H,9,10)(H,11,12);/q;+1/p-1
• InChI Key: PZDFNKAHRQKZBW-UHFFFAOYSA-M
• Canonical SMILES: CC(C)NC(=O)CCCC(=O)[O-].[Na+]
• Molecular Formula: C8H14NNaO3
• Molecular Weight: 195.19 g/mol
• CAS No.: 2416236-25-2

Description

Sodium;5-oxo-5-(propan-2-ylamino)pentanoate is a chemical compound. It is similar to compounds such as (2S)-2-Isopropyl-5-oxo-5-(2-pyridinylamino)pentanoate and Methyl (4S)-5-oxo-4-(propan-2-ylamino)-5-(thiophen-2-yl)pentanoate.

Scientific Research Applications

Structure and γ-ray-induced Solid-state Polymerization of Sodium Propynoate

This study investigated the synthesis of sodium propynoate from propynoic acid and sodium hydroxide. It explored the polymerization of sodium propynoate under γ-ray irradiation, leading to an amorphous, dark-colored acetylenic polymer. The structural analysis showed a unique two-dimensional polymer formation in the crystal, highlighting the impact of bilayer formation on solid-state reactivity (Jaufmann et al., 2000).

Sodium Diisopropylamide in Tetrahydrofuran

This paper describes the use of sodium diisopropylamide in tetrahydrofuran as an effective base for the metalation of 1,4-dienes and isomerization of alkenes. It provides insights into the selectivities, rates, and mechanisms of these reactions, showing how sodium compounds can play a crucial role in organic synthesis (Algera et al., 2017).